Cas no 2172496-44-3 (5-4-(aminomethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-1-ylpentan-1-ol)

• Product Name: 5-4-(aminomethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-1-ylpentan-1-ol
• CAS No: 2172496-44-3
• MF: C₁₁H₂₂N₄O₂
• MW: 242.317982196808
• CID: 5569214
• PubChem ID: 165595846
• Update Time: 2025-07-17

5-4-(aminomethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-1-ylpentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2172496-44-3
• EN300-1596076
• 5-[4-(aminomethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-1-yl]pentan-1-ol
• 5-4-(aminomethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-1-ylpentan-1-ol

• Inchi： 1S/C11H22N4O2/c1-9(17-2)11-10(8-12)13-14-15(11)6-4-3-5-7-16/h9,16H,3-8,12H2,1-2H3
• InChI Key： ZNEGRGYKRLRGSB-UHFFFAOYSA-N
• SMILES： O(C)C(C)C1=C(CN)N=NN1CCCCCO

Computed Properties

• Exact Mass: 242.17427596g/mol
• Monoisotopic Mass: 242.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 86.2Ų

Additional information on 5-4-(aminomethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-1-ylpentan-1-ol

Introduction to 5-4-(aminomethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-1-ylpentan-1-ol (CAS No. 2172496-44-3)

5-4-(aminomethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-1-ylpentan-1-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 2172496-44-3, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural framework of this compound incorporates several key functional groups, including an aminomethyl moiety and a 1-methoxyethyl substituent, which contribute to its versatile reactivity and potential applications in drug discovery.

The triazole ring present in the molecular structure of this compound is particularly noteworthy. Triazoles are heterocyclic compounds known for their stability and biological relevance. They have been widely studied for their antimicrobial, antifungal, and anti-inflammatory properties. The incorporation of a triazole ring into the pentanolic backbone of this molecule not only enhances its structural complexity but also imparts unique electronic and steric properties that can influence its interaction with biological targets. Recent studies have highlighted the role of triazole derivatives in modulating enzyme activity and receptor binding, suggesting that compounds like 5-4-(aminomethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-1-ylpentan-1-ol may serve as valuable scaffolds for developing novel therapeutic agents.

The aminomethyl group in the molecule is another critical feature that contributes to its potential pharmacological significance. Aminomethyl groups are known to participate in hydrogen bonding and can form stable complexes with various biomolecules. This property makes them particularly useful in designing molecules that can interact with proteins or nucleic acids in a targeted manner. In the context of drug development, the ability to form specific interactions with biological targets is crucial for achieving high efficacy and selectivity. The presence of an aminomethyl group in this compound suggests that it may be capable of binding to proteins or enzymes involved in critical biological pathways, thereby modulating cellular processes.

The 1-methoxyethyl substituent further enhances the complexity of this molecule. Methoxyethylation is a common chemical modification used to improve solubility, bioavailability, and metabolic stability of drug candidates. The methoxy group can influence the electronic properties of the molecule, while the ethyl chain provides steric hindrance that can affect binding affinity and selectivity. The combination of these two groups in 5-4-(aminomethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-1-ylpentan-1-ol suggests that it may exhibit balanced physicochemical properties suitable for pharmaceutical applications. Recent advancements in computational chemistry have enabled researchers to predict the behavior of such molecules in biological systems with greater accuracy, allowing for more efficient drug discovery processes.

Recent research has demonstrated the potential of triazole-containing compounds as inhibitors of various enzymes involved in inflammatory and metabolic diseases. For instance, studies have shown that triazole derivatives can inhibit cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins and play a significant role in inflammation and pain management. Additionally, triazole-based molecules have been explored as inhibitors of carbonic anhydrase enzymes, which are implicated in conditions such as glaucoma and epilepsy. The structural features of 5-4-(aminomethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-1-ylpentan-1-ol, particularly the presence of a triazole ring and an aminomethyl group, make it a promising candidate for further investigation as a potential inhibitor of these enzymes.

The pentanolic backbone of this compound provides a hydrophobic core that can enhance membrane permeability, an important factor for drug bioavailability. At the same time, the polar functional groups attached to this backbone contribute to solubility and interaction with polar biological targets. This balance between hydrophobicity and polarity is crucial for developing drugs that can effectively reach their targets within living organisms. The unique combination of functional groups in 5-4-(aminomethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-1-ylpentan-1-ol makes it an intriguing candidate for further exploration in medicinal chemistry.

In conclusion,5-4-(aminomethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-1-ytpentanenewly identified by CAS No. 21724964433holds significant promise as a pharmacological scaffold due to its complex structural features and potential biological activities. The presence of key functional groups such as an aminomethyl, a triazole ring, and a methoxyethyl substituent suggests that this compound may interact with various biological targets in novel ways. Further research is warranted to explore its potential applications in drug development, particularly as an inhibitor or modulator of enzymes involved in inflammatory and metabolic diseases, or as partof larger therapeutic strategies targeting complexpathways.